5-(Chlorosulfonyl)-2,3-dimethylbenzoic acid

• IUPAC Name: 5-chlorosulfonyl-2,3-dimethylbenzoic acid
• InChI: InChI=1S/C9H9ClO4S/c1-5-3-7(15(10,13)14)4-8(6(5)2)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: SVRYSPXVUGRRKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C)C(=O)O)S(=O)(=O)Cl
• Molecular Formula: C9H9ClO4S
• DSSTOX Substance ID: DTXSID50655428
• Molecular Weight: 248.68 g/mol
• CAS RN: 313346-22-4

Description

Chlorosulfonyl compounds are generally used as intermediates in organic synthesis. They often have a sulfonyl chloride group (-SO2Cl), which is highly reactive and can undergo various substitution reactions with nucleophilic reagents.

Synthesis Analysis

While the exact synthesis process for “5-(Chlorosulfonyl)-2,3-dimethylbenzoic acid” is not available, chlorosulfonyl compounds are typically synthesized by treating the corresponding hydrocarbon with chlorosulfonic acid. The reaction of aromatic hydrocarbons with chlorosulfonic acid has been used to prepare various sulfonyl chlorides.

Chemical Reactions Analysis

Chlorosulfonyl compounds are known to be highly reactive and can undergo various substitution reactions with nucleophilic reagents. They can react with water, alcohols, phenols, amines, hydrazine, hydroxylamine, and azide ion to yield the corresponding sulfonic acids, sulfonates, sulfonamides, sulfonyl hydrazides, sulfonyl hydroxylamines, and sulfonyl azides.

Scientific Research Applications

Medicinal Chemistry

• Method of Application : The compound was used in the synthesis of a series of derivatives. These derivatives were then tested in vitro for their antidiabetic activity against α-glucosidase.

• Results : The results of the in vitro antidiabetic study indicated that one of the synthesized compounds, bearing a 2-CH3-5-NO2 substituent on the phenyl ring, was found to be the most active compound against both enzymes. The docking simulations study revealed that these synthesized compounds displayed hydrogen bonding, electrostatic, and hydrophobic interactions with active site residues. Molecular dynamic simulations have been done for the top most active compound for validating its α-glucosidase and α-amylase inhibitory potential.

Preparation of Aromatic Hydrocarbon Derivatives

• Method of Application : The method involves using sodium 3,5-dicarboxybenzene sulfonic acid and phosphorus pentachloride in a ratio of 1:3-6 to perform a chlorination reaction. After the reaction, the product is washed and extracted by ether.

• Results : The result of this method is the production of 5-chlorosulfonyl isophthaloyl acid chloride, which can be used as an intermediate in the synthesis of other chemical compounds.

Preparation of Alkyl Sulfates

• Method of Application : The method involves the reaction of chlorosulfuric acid with alcohols to produce alkyl sulfates.

• Results : The result of this method is the production of alkyl sulfates, which are used in a variety of applications, including as detergents and chemical intermediates.

Safety And Hazards

Chlorosulfonyl compounds are generally considered hazardous. They can cause severe skin burns and eye damage, and may cause respiratory irritation. It’s important to handle these compounds with appropriate safety measures.

Future Directions

While specific future directions for “5-(Chlorosulfonyl)-2,3-dimethylbenzoic acid” are not available, chlorosulfonyl compounds are of considerable importance because they are valuable synthetic intermediates in the preparation of a wide range of sulfonyl derivatives. They continue to be an area of interest in organic synthesis.